2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide

• IUPAC Name: 2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C19H24N4O2S/c1-14(24)21-19-22-17(13-26-19)18(25)20-11-15-7-9-23(10-8-15)12-16-5-3-2-4-6-16/h2-6,13,15H,7-12H2,1H3,(H,20,25)(H,21,22,24)
• InChI Key: JWAROMPIFRBOBY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)C(=O)NCC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide, also known as BTCP, is a chemical compound that has been extensively studied for its potential therapeutic applications. BTCP belongs to the class of thiazole compounds, which have been shown to possess a wide range of biological activities.

Mechanism of Action

2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide has been shown to act as a dopamine reuptake inhibitor, which increases the levels of dopamine in the brain. It also acts as a potent sigma-1 receptor agonist, which has been implicated in various physiological processes such as pain perception, memory, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to produce a wide range of biochemical and physiological effects. It has been shown to decrease pain perception, reduce anxiety, and improve cognitive function. This compound has also been shown to increase locomotor activity and produce anticonvulsant effects.

Advantages and Limitations for Lab Experiments

2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide has several advantages for lab experiments, including its high potency and selectivity for dopamine reuptake inhibition and sigma-1 receptor agonism. However, its high lipophilicity and potential toxicity limit its use in in vivo studies.

Future Directions

For research on 2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide include the development of more selective dopamine reuptake inhibitors and sigma-1 receptor agonists. The potential use of this compound in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease also warrants further investigation. Additionally, the development of new synthetic methods for this compound and its analogs may lead to the discovery of new therapeutics with improved efficacy and safety profiles.
In conclusion, this compound is a promising compound that has been extensively studied for its potential therapeutic applications. Its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been discussed in this paper. Further research on this compound and its analogs may lead to the development of new therapeutics for the treatment of various neurological and psychiatric disorders.

Synthesis Methods

2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide can be synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 1-benzylpiperidine with 2-bromoacetamide, which results in the formation of N-benzyl-2-bromoacetamide. This intermediate compound is then reacted with thiosemicarbazide to form the thiazole ring. The final step involves the acetylation of the amino group to form this compound.

Scientific Research Applications

2-acetamido-N-[(1-benzylpiperidin-4-yl)methyl]-1,3-thiazole-4-carboxamide has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess analgesic, anxiolytic, and anticonvulsant properties. This compound has also been studied for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia.